
Safety Precautions for Handling Unidentified
Substances

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Badan

Cat. No.: B018043 Get Quote

Initial searches for a substance referred to as "Badan" have not yielded information on a

chemical agent requiring specific personal protective equipment (PPE) for laboratory handling.

The term may refer to the plant genus Bergenia, a common ornamental, or it may be a

typographical error for another substance.

Researchers, scientists, and drug development professionals are strongly advised to confirm

the identity of any substance before handling. A comprehensive risk assessment, based on a

substance's Safety Data Sheet (SDS), is critical for ensuring laboratory safety.[1][2] An SDS

provides detailed information on the hazards of a chemical and guidance on safe handling,

storage, and emergency procedures.[1][2]

In the absence of a confirmed identification for "Badan," this guide provides general principles

for selecting PPE when handling potentially hazardous, unidentified substances in a laboratory

setting. This information is intended to support immediate safety protocols while the substance

is being identified.

Levels of Personal Protective Equipment
When the hazards of a substance are unknown, a conservative approach to PPE is essential.

The U.S. Environmental Protection Agency (EPA) outlines four levels of PPE, which can be

adapted for laboratory use based on a preliminary risk assessment.[3]
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PPE Level Level of Protection Typical Equipment

Level A

Highest level of respiratory,

skin, and eye protection.

Required for high potential for

exposure to hazardous vapors

and skin contact.

- Positive pressure, full face-

piece self-contained breathing

apparatus (SCBA) or supplied

air respirator.- Totally

encapsulated chemical- and

vapor-protective suit.- Inner

and outer chemical-resistant

gloves.

Level B

Highest level of respiratory

protection with a lesser level of

skin protection.

- Positive pressure, full face-

piece SCBA or supplied air

respirator.- Hooded chemical-

resistant clothing.- Inner and

outer chemical-resistant

gloves.

Level C

Used when the concentration

and type of airborne substance

are known and criteria for

using air-purifying respirators

are met.

- Full-face air-purifying

respirator.- Chemical-resistant

gloves and clothing.- Hard hat.

Level D
Minimum protection for

nuisance-level exposures.

- Safety glasses or goggles.-

Gloves.- Lab coat or coveralls.-

Chemical-resistant, steel-toe

boots or shoes.

General Laboratory Safety Protocols for Unidentified
Substances
When handling any substance with unknown hazards, the following step-by-step procedures

should be followed:

1. Pre-Handling Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Attempt to Identify: Use all available information to identify the substance. Check container

labels, batch records, and any accompanying documentation.

Consult with Safety Officer: Inform your institution's Chemical Hygiene Officer or

Environmental Health and Safety (EHS) department about the unidentified substance.

Prepare a Designated Work Area: Work should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Assemble Spill Kit: Ensure a spill kit appropriate for a wide range of chemical classes is

readily accessible.

2. Donning PPE:

Based on a preliminary risk assessment, select the appropriate level of PPE. For an

unknown substance, Level B or C is a conservative starting point.

Inspect all PPE for damage before use.

Don PPE in the correct order: shoe covers, inner gloves, suit/coveralls, outer gloves,

respirator, and eye protection.

3. Handling Procedures:

Handle the substance in the smallest quantities necessary for identification or initial

experiments.

Use tools (spatulas, forceps) to avoid direct contact.

Keep the container sealed when not in use.

4. Doffing PPE:

Remove PPE in a designated area to prevent contamination of clean spaces.

The general principle is to remove the most contaminated items first. A typical sequence is:

outer gloves, suit/coveralls, shoe covers, inner gloves, respirator, and eye protection.
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Wash hands thoroughly after removing all PPE.

5. Waste Disposal:

All materials that have come into contact with the unidentified substance, including PPE,

should be treated as hazardous waste.

Segregate waste according to institutional protocols.

Label waste containers clearly with "Hazardous Waste - Unidentified Substance" and any

other known information.

Decision-Making for PPE Selection
The following diagram illustrates a logical workflow for selecting appropriate PPE when the

identity of a laboratory substance is uncertain.
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Hazard Assessment

PPE Selection & Handling

Outcome

Substance to be Handled

Is the substance
identified?

Is the SDS
available?

Yes

Consult Chemical
Safety Officer

No

Are the hazards
fully characterized?

Yes

No

Select PPE based on
SDS recommendations

Yes No

Safe Handling
Procedure

Assume High Hazard:
Select Level B/C PPE

Handle in certified
chemical fume hood

Dispose of all materials
as hazardous waste

Click to download full resolution via product page

Caption: PPE selection workflow for handling laboratory substances.
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This guide provides a framework for safe handling in the event of an unidentified substance.

However, the primary goal should always be to positively identify the material and consult its

specific Safety Data Sheet before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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